Cas no 1864901-54-1 (N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine)

• Product Name: N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine
• CAS No: 1864901-54-1
• MF: C₁₀H₂₁NS₂
• MW: 219.410440206528
• CID: 5182218
• Update Time: 2026-03-05

N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-ethyl-2-(methylthio)butyl)thietan-3-amine
• N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine

• Inchi： 1S/C10H21NS2/c1-4-10(5-2,12-3)8-11-9-6-13-7-9/h9,11H,4-8H2,1-3H3
• InChI Key： OESCXLJZFWSFSW-UHFFFAOYSA-N
• SMILES： S1CC(NCC(CC)(SC)CC)C1

Additional information on N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine

Research Brief on N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine (CAS: 1864901-54-1) in Chemical Biology and Pharmaceutical Applications

N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine (CAS: 1864901-54-1) is a novel sulfur-containing amine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its thietane and methylsulfanyl functional groups, has been investigated for its role in modulating biological pathways, particularly those involving sulfur metabolism and enzyme inhibition. Recent studies have explored its synthesis, pharmacokinetic properties, and biological activity, positioning it as a promising candidate for further drug development.

The synthesis of N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine involves multi-step organic reactions, including nucleophilic substitution and ring-closing strategies, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and stereochemistry. These efforts are critical for ensuring reproducibility and scalability in pharmaceutical production, as well as for understanding structure-activity relationships (SAR) that underpin its biological effects.

Recent preclinical studies have highlighted the compound's potential as a modulator of cysteine proteases, a class of enzymes implicated in inflammatory diseases and cancer progression. In vitro assays demonstrate that N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine exhibits selective inhibition of cathepsin B, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the thietane ring and sulfur atoms interact with key residues in the enzyme's active site, providing a mechanistic basis for its inhibitory activity. These findings open avenues for its use in designing targeted therapies for conditions such as osteoarthritis and metastatic cancers.

Pharmacokinetic evaluations in animal models reveal favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. Metabolomic studies indicate that the compound undergoes hepatic metabolism primarily via oxidation of the methylsulfanyl group, yielding metabolites that retain partial bioactivity. These properties, combined with a tolerable safety profile in acute toxicity studies, support its advancement to further preclinical development. However, challenges such as metabolic stability and potential drug-drug interactions warrant additional optimization.

Beyond its therapeutic potential, N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine has also been explored as a chemical probe in proteomics and epigenetics research. Its ability to form reversible covalent bonds with thiol groups makes it a valuable tool for studying protein post-translational modifications and redox signaling pathways. Collaborative efforts between academia and industry are underway to expand its applications in chemical biology, including the development of activity-based probes for imaging and diagnostic purposes.

In conclusion, N-[2-ethyl-2-(methylsulfanyl)butyl]thietan-3-amine represents a versatile scaffold with dual utility in drug discovery and chemical biology. Ongoing research aims to elucidate its full therapeutic spectrum, optimize its pharmacokinetic properties, and explore combinatorial approaches with existing therapies. As the field advances, this compound may serve as a cornerstone for developing next-generation sulfur-based pharmaceuticals targeting underserved medical needs.